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Compound of Interest

Compound Name: 3,5-Difluorobenzaldehyde

Cat. No.: B1330607 Get Quote

Introduction

3,5-Difluorobenzaldehyde is a fluorinated aromatic aldehyde that serves as a crucial building

block in the synthesis of a wide range of fine chemicals, agrochemicals, and pharmaceutical

intermediates.[1] Its unique electronic properties, imparted by the two fluorine atoms in the

meta positions, make it a valuable synthon for medicinal chemists and materials scientists. This

technical guide provides an in-depth overview of its chemical and physical properties, safety

and handling information, a detailed experimental protocol for its synthesis, and its applications

in drug discovery and development.

Chemical and Physical Properties
The fundamental properties of 3,5-Difluorobenzaldehyde are summarized in the table below.

These characteristics are essential for its handling, storage, and application in various chemical

reactions.
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Property Value

CAS Number 32085-88-4[2]

Molecular Formula C₇H₄F₂O[2]

Molecular Weight 142.10 g/mol [2]

Appearance Light green liquid[3]

Density 1.296 g/mL at 20 °C

Refractive Index n20/D 1.493

Flash Point 56 °C (132.8 °F) - closed cup[3]

Boiling Point 61-63 °C[1]

Melting Point 17 °C[1]

Safety and Handling
Proper handling of 3,5-Difluorobenzaldehyde is critical to ensure laboratory safety. It is a

flammable liquid and vapor and can cause skin and serious eye irritation.[2] The following

tables outline the GHS hazard classifications and precautionary measures.

GHS Hazard Statements

Code Statement

H226 Flammable liquid and vapor[2]

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

H335 May cause respiratory irritation[2]

GHS Precautionary Statements
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Code Statement

P210
Keep away from heat, sparks, open flames, and

hot surfaces. — No smoking.[3]

P233 Keep container tightly closed.[3]

P240
Ground/bond container and receiving

equipment.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Experimental Protocols
Synthesis of 3,5-Difluorobenzaldehyde
A common and effective method for the synthesis of 3,5-Difluorobenzaldehyde involves the

Grignard reaction of 3,5-difluoro-1-bromobenzene followed by formylation with N,N-

dimethylformamide (DMF).[4]

Materials:

Magnesium turnings (28 g)

Tetrahydrofuran (THF) (60 ml + 800 ml)

3,5-difluoro-1-bromobenzene (200 g)

N,N-dimethylformamide (DMF) (91 g)

10% Hydrochloric acid (1000 ml)
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Ethyl acetate (1000 ml)

Saturated brine

Anhydrous sodium sulfate

Procedure:

Suspend 28 g of magnesium turnings in 60 ml of tetrahydrofuran (THF).

Add a solution of 200 g of 3,5-difluoro-1-bromobenzene in 800 ml of THF dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, stir the mixture at room temperature for 1 hour.

Add 91 g of N,N-dimethylformamide (DMF) dropwise to the reaction mixture.

Continue stirring at room temperature for an additional hour.

Quench the reaction by adding 1000 ml of 10% hydrochloric acid and stir for 1 hour.

Extract the mixture with 1000 ml of ethyl acetate.

Wash the organic layer twice with saturated brine.

Dry the organic layer with anhydrous sodium sulfate.

Evaporate the solvent to obtain 125 g of 3,5-difluorobenzaldehyde.[4]

Suspend Mg in THF Add 3,5-difluoro-1-bromobenzene
in THF (dropwise) Stir at RT for 1 hr Add DMF (dropwise) Stir at RT for 1 hr Quench with 10% HCl Extract with Ethyl Acetate Wash with Saturated Brine Dry with Na2SO4 Evaporate Solvent 3,5-Difluorobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 3,5-Difluorobenzaldehyde.

Applications in Drug Discovery
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The incorporation of fluorine into drug candidates can significantly enhance their metabolic

stability, binding affinity, and bioavailability.[5][6] 3,5-Difluorobenzaldehyde, as a fluorinated

building block, is instrumental in the synthesis of novel pharmaceutical compounds. It is a

precursor for various heterocyclic compounds and other complex molecules that are scaffolds

for drugs targeting a range of diseases.

The general workflow for utilizing 3,5-Difluorobenzaldehyde in a drug discovery program is

outlined below.
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Caption: Generalized drug discovery workflow using 3,5-Difluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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